Cas no 89398-07-2 (7-Benzyl-3-thia-7-azabicyclo(3.3.1)nonane perchlorate)

• Product Name: 7-Benzyl-3-thia-7-azabicyclo(3.3.1)nonane perchlorate
• CAS No: 89398-07-2
• MF: C₁₄H₂₀ClNO₄S
• MW: 333.830902099609
• CID: 2679946
• PubChem ID: 174741
• Update Time: 2025-04-21

7-Benzyl-3-thia-7-azabicyclo(3.3.1)nonane perchlorate Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane,perchloric acid
• CHEMBL350355
• 89398-07-2
• 3-Thia-7-azabicyclo(3.3.1)nonane, 7-(phenylmethyl)-, perchlorate
• SCHEMBL6374968
• 7-(Phenylmethyl)-3-thia-7-azabicyclo(3.3.1)nonane perchlorate
• 7-Benzyl-3-thia-7-azabicyclo(3.3.1)nonane perchlorate
• BRB-I-28 perchlorate

• Inchi： 1S/C14H19NS.ClHO4/c1-2-4-12(5-3-1)7-15-8-13-6-14(9-15)11-16-10-13;2-1(3,4)5/h1-5,13-14H,6-11H2;2H
• InChI Key： BEDJRMNETBVIKI-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])O.S1CC2CN(CC3C=CC=CC=3)CC(C1)C2

Computed Properties

• Exact Mass: 333.0801570Da
• Monoisotopic Mass: 333.0801570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų